4,4'-(Cyclododecane-1,1-diyl)diphenol
Overview
Description
“4,4’-(Cyclododecane-1,1-diyl)diphenol” is a chemical compound with the CAS Number: 29651-54-5 . Its molecular formula is C24H32O2 and it has a molecular weight of 352.52 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “4,4’-(Cyclododecane-1,1-diyl)diphenol” is 1S/C24H32O2/c25-22-14-10-20(11-15-22)24(21-12-16-23(26)17-13-21)18-8-6-4-2-1-3-5-7-9-19-24/h10-17,25-26H,1-9,18-19H2 . This compound has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds .
Physical And Chemical Properties Analysis
“4,4’-(Cyclododecane-1,1-diyl)diphenol” has a boiling point of 518.2°C at 760 mmHg . Its flash point is 228.8°C . The compound has a density of 1.0±0.0 g/cm3 . Its molar refractivity is 107.9±0.0 cm3 . The compound has a polar surface area of 40 Å2 and a molar volume of 336.5±0.0 cm3 .
Scientific Research Applications
Chemoselective Oxidation of Saturated Hydrocarbons
The chemoselective oxidation of cyclododecane to produce cyclododecanone, alongside other oxidation products, underlines the utility of "4,4'-(Cyclododecane-1,1-diyl)diphenol" in synthetic chemistry. The process demonstrates significant efficiency and selectivity, offering a pathway to derive valuable compounds from relatively inert hydrocarbon substrates (Barton, Csuhai, & Ozbalik, 1990).
Enhancing Amination Reactions
The compound has been identified as a potential ligand to improve the efficiency of copper-catalysed amination reactions of aryl halides with amines. This application suggests its role in facilitating the formation of secondary or tertiary amines, a crucial step in the synthesis of many pharmaceuticals and fine chemicals (Gajare, Toyota, Yoshifuji, & Ozawa, 2004).
Conservation and Cultural Heritage
In the field of conservation, "this compound" plays a critical role as a temporary consolidant for organic and inorganic materials, demonstrating its significance in preserving cultural heritage artifacts. Studies have explored its application in protecting water-sensitive paint during the desalination process of painted pottery, showcasing its effectiveness and versatility as a conservation tool (Sadek, Berrie, & Weiss, 2018).
Organic Light-Emitting Diodes (OLEDs)
Research has highlighted the role of "this compound" derivatives in enhancing the thermal stability of organic light-emitting diodes (OLEDs). The findings indicate its potential in improving device performance and longevity, contributing to the development of more durable and efficient OLEDs (Keum et al., 2018).
Stone Conservation
The compound's unique properties, such as sublimation at room temperature, have been utilized in stone conservation, providing temporary consolidation to weak or friable stone surfaces. This application underscores its importance in the conservation sector, offering a reversible method to stabilize and protect historical stone artifacts (Stein, Kimmel, Marincola, & Klemm, 2000).
Safety and Hazards
properties
IUPAC Name |
4-[1-(4-hydroxyphenyl)cyclododecyl]phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32O2/c25-22-14-10-20(11-15-22)24(21-12-16-23(26)17-13-21)18-8-6-4-2-1-3-5-7-9-19-24/h10-17,25-26H,1-9,18-19H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHWMWBACMSEDTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCCCC(CCCCC1)(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90578849 | |
Record name | 4,4'-(Cyclododecane-1,1-diyl)diphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90578849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29651-54-5 | |
Record name | 4,4'-(Cyclododecane-1,1-diyl)diphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90578849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.